Cas no 2176843-97-1 (N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide)

• Product Name: N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide
• CAS No: 2176843-97-1
• MF: C₁₁H₈F₂N₂OS
• MW: 254.255827903748
• CID: 5409469
• Update Time: 2025-10-29

N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide

• Inchi： 1S/C11H8F2N2OS/c1-2-9(16)14-6-3-4-7-8(5-6)17-11(15-7)10(12)13/h2-5,10H,1H2,(H,14,16)
• InChI Key： KSXYCMHFEIWNKZ-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(C(F)F)=NC2=CC=1)(=O)C=C

Experimental Properties

• Density: 1.421±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.4±45.0 °C(Predicted)
• pka: 12.02±0.43(Predicted)

Additional information on N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide

N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide (CAS No. 2176843-97-1): A Comprehensive Overview

N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide (CAS No. 2176843-97-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide features a benzothiazole moiety and a difluoromethyl group, which are known to confer specific pharmacological properties. The presence of these functional groups suggests that the compound may exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Recent studies have provided valuable insights into the mechanisms underlying these activities, further highlighting the compound's potential as a therapeutic agent.

In terms of its synthesis, N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the reaction of 2-difluoromethylbenzothiazole with an appropriate acrylamide derivative, followed by purification and characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods ensure that the compound is synthesized with high purity and structural integrity, which is crucial for its use in biological studies.

One of the key areas of research involving N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide is its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are major health concerns worldwide. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in both in vitro and in vivo models. These findings suggest that N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide may have therapeutic potential for treating inflammatory conditions.

Beyond its anti-inflammatory properties, N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide has also demonstrated promising antimicrobial activity. Antibiotic resistance is a growing global health threat, and there is an urgent need for new antimicrobial agents. Research has shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, it has been found to be effective against multidrug-resistant strains, making it a valuable candidate for further development as an antimicrobial agent.

In the realm of cancer research, N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide has shown potential as an anticancer agent. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress, which can be targeted by specific compounds. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide may have therapeutic potential for treating certain types of cancer.

The safety profile of N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide is another important aspect of its evaluation as a potential therapeutic agent. Preclinical studies have shown that the compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. This favorable safety profile supports further investigation into its clinical applications.

In conclusion, N-[2-(Difluoromethyl)-6-benzothiazolyl]-2-propenamide (CAS No. 2176843-97-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases, microbial infections, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.